2-(Pentylamino)ethanol
Overview
Description
2-(Pentylamino)ethanol, also known as N-(2-Hydroxyethyl)pentylamine, is an organic compound with the chemical formula C7H17NO . It has a molecular weight of 131.2160 .
Molecular Structure Analysis
The molecular structure of this compound consists of a seven-carbon chain with a pentyl group (five carbons), an amino group (NH2), and an ethanol group (CH2CH2OH) . The IUPAC Standard InChIKey for this compound is SALYKAIZVOFAEJ-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . It has a molecular weight of 131.22 . The InChI Code for this compound is 1S/C7H17NO/c1-2-3-4-5-8-6-7-9/h8-9H,2-7H2,1H3 .Relevant Papers The search results did not provide specific papers related to this compound. For a comprehensive understanding of this compound, it would be beneficial to search scientific databases such as PubMed, Scopus, or Web of Science for peer-reviewed articles .
Scientific Research Applications
Electrochemiluminescence Studies
- Electrochemiluminescence Mechanisms : Research on similar compounds like 2-(dibutylamino)ethanol (DBAE) has shown potential in electrochemiluminescence (ECL) applications. For instance, the inhibition of Ru(bpy) 3 2 + /DBAE ECL system by dopamine was studied, highlighting the potential for analytical chemistry applications (Xue et al., 2009). Additionally, the ECL of Ru(phen) 3 2+ /DBAE was investigated, showing significant enhancement in ECL emission intensity, suggesting its potential in sensitive detection methods (Parveen et al., 2013).
- ECL for Glucose Oxidase Assay : A study observed strong anodic ECL from dissolved oxygen with 2-(dibutylamino)ethanol, proposing its use in oxygen-responsive ECL systems for detecting glucose oxidase (Kargbo, Zheng, & Ding, 2014).
Chemical Properties and Applications
- Vapor Pressures and Thermophysical Properties : A thermodynamic study of ethanolamines, including compounds similar to 2-(Pentylamino)ethanol, provided insights into their vapor pressures, liquid phase heat capacities, and phase behavior, crucial for various industrial applications (Soares et al., 2018).
- Bioethanol Production : Research on fractional hydrolysis of various lignocellulosic feedstocks with different inorganic acids, including ethanolamines, highlights the potential of these compounds in enhancing bioethanol production efficiency (Mishra & Ghosh, 2019).
Environmental and Energy Applications
- CO2 Absorption Studies : Studies on solvent-free alkanolamines, similar to this compound, have shown their effectiveness in absorbing CO2, suggesting their potential use in environmental applications, such as carbon capture and storage (Barzagli, Mani, & Peruzzini, 2016).
- Thermophysical Properties in Water : The excess molar enthalpies of similar ethanolamines in water have been studied, providing valuable data for understanding molecular interactions in solutions, relevant for chemical engineering and environmental applications (Moita et al., 2021).
Mechanism of Action
Target of Action
It’s worth noting that ethanol, a structurally similar compound, is known to interact with gaba receptors and glycine receptors
Mode of Action
For ethanol, it is known to alter the function of these receptors, leading to changes in neural signaling . It’s possible that 2-(Pentylamino)ethanol may have a similar mode of action, but this needs to be confirmed by further studies.
Biochemical Pathways
Ethanol, a related compound, is known to be metabolized by alcohol dehydrogenase (ADH) and the cytochrome P450 (CYP) 2E1 enzyme . It’s plausible that this compound might be metabolized through similar pathways, but this hypothesis requires further investigation.
Pharmacokinetics
Ethanol, a structurally similar compound, is known to be rapidly absorbed from the gastrointestinal tract and distributed throughout the body . Its metabolism primarily involves ADH and CYP2E1 . These properties could potentially apply to this compound, but more research is needed to confirm this.
Result of Action
Given the structural similarity to ethanol, it’s possible that this compound may have similar effects, such as causing changes in neural signaling . .
Properties
IUPAC Name |
2-(pentylamino)ethanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H17NO/c1-2-3-4-5-8-6-7-9/h8-9H,2-7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SALYKAIZVOFAEJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCNCCO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H17NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0067892 |
Source
|
| Record name | Ethanol, 2-(pentylamino)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID0067892 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
131.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
35161-67-2 |
Source
|
| Record name | 2-(Pentylamino)ethanol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=35161-67-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Pentylethanolamine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0035161672 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-(Pentylamino)ethanol | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=128241 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Ethanol, 2-(pentylamino)- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Ethanol, 2-(pentylamino)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID0067892 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-(pentylamino)ethanol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.047.630 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | N-PENTYLAMINOETHANOL | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/96NMC20FDU | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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